Cas no 1804681-95-5 (3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide)
3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide
-
- Inchi: 1S/C7H9F2N3O3S/c1-15-7-5(10)4(16(11,13)14)2-3(12-7)6(8)9/h2,6H,10H2,1H3,(H2,11,13,14)
- InChI Key: BPASRJOCXSPAKF-UHFFFAOYSA-N
- SMILES: S(C1=CC(C(F)F)=NC(=C1N)OC)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 332
- XLogP3: 0.2
- Topological Polar Surface Area: 117
3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065641-1g |
3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide |
1804681-95-5 | 97% | 1g |
$1,519.80 | 2022-04-01 |
3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide
Recent Advances in the Study of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide (CAS: 1804681-95-5)
3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide (CAS: 1804681-95-5) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and methoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its biological efficacy.
The synthesis of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide involves a multi-step process that includes the introduction of the difluoromethyl group at the 6-position of the pyridine ring, followed by sulfonamide formation at the 4-position. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological testing. Researchers have also explored its crystal structure and stability under various conditions, providing valuable insights into its physicochemical properties.
In terms of biological activity, 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide has demonstrated potent inhibitory effects against several key enzymes, including carbonic anhydrases and bacterial dihydropteroate synthase (DHPS). These findings suggest its potential as a lead compound for the development of new antibiotics and anticancer agents. Additionally, its unique structural features contribute to its selectivity and binding affinity, which are critical for minimizing off-target effects in therapeutic applications.
Recent in vitro and in vivo studies have further validated the therapeutic potential of this compound. For instance, it has shown significant activity against drug-resistant bacterial strains, highlighting its potential to address the growing challenge of antimicrobial resistance. Moreover, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and bioavailability.
Looking ahead, ongoing research aims to explore the broader applications of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide, including its use in combination therapies and its potential role in targeting other disease-related enzymes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the understanding of this compound deepens, it is poised to make a substantial impact on the development of next-generation therapeutics.
1804681-95-5 (3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)